1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol

• Molecular Formula: C6H8BrFN2O
• Molecular Weight: 223.04 g/mol
• IUPAC Name: 1-(4-bromopyrazol-1-yl)-3-fluoropropan-2-ol
• InChI: InChI=1S/C6H8BrFN2O/c7-5-2-9-10(3-5)4-6(11)1-8/h2-3,6,11H,1,4H2
• InChI Key: IABRCGVLEDQMKW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(CF)O)Br

Description

1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol is a brominated pyrazole derivative featuring a fluorinated propanol side chain. Its molecular formula is C₇H₈BrFN₂O (molecular weight: 235.06 g/mol). The compound combines a pyrazole core substituted with a bromine atom at the 4-position and a 3-fluoropropan-2-ol moiety at the 1-position.

Preparation Methods

The synthesis of 1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol typically involves the reaction of 4-bromo-1H-pyrazole with 3-fluoropropan-2-ol under specific conditions. One common method includes:

Starting Materials: 4-bromo-1H-pyrazole and 3-fluoropropan-2-ol.

Reaction Conditions: The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production: For large-scale production, the process may involve continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The hydroxyl group in the fluoropropanol moiety can be oxidized to a ketone or reduced to a corresponding alkane.

Common Reagents and Conditions: Typical reagents include sodium hydride for deprotonation, and palladium catalysts for coupling reactions.

Major Products: Depending on the reaction, products can include substituted pyrazoles, ketones, or alkanes.

Scientific Research Applications

1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition, particularly those involving pyrazole derivatives.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol involves its interaction with molecular targets such as enzymes or receptors. The bromine and fluorine atoms can enhance binding affinity and specificity, making it a valuable compound in drug design. The pyrazole ring can interact with active sites of enzymes, potentially inhibiting their activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol with key structural analogues:

Compound Name	Core Structure	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications	Reference
1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol	Pyrazole	4-Br, 1-(3-fluoro-2-hydroxypropyl)	235.06	High polarity, potential CNS activity
4-Bromo-1-phenyl-1H-pyrazol-3-ol	Pyrazole	4-Br, 3-OH, 1-Ph	243.08	Precursor for alkylation/arylation reactions
4-Bromo-1,5-dimethyl-2-(4'-trifluoromethylphenyl)-1,2-dihydro-3H-pyrazol-3-one	Pyrazolone	4-Br, 1,5-diMe, 2-(CF₃-Ph), ketone	301.12	Anticancer/antimicrobial screening
1-(4-Bromo-1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde	Pyrazole + cyclopropane	4-Br, 1-cyclopropane-carbaldehyde	257.05	Increased ring strain, reactivity
4-Bromo-3-methyl-5-(trifluoromethyl)-1H-pyrazole	Pyrazole	4-Br, 3-Me, 5-CF₃	257.97	Agrochemical intermediates

Functional Group Analysis

• Fluorine vs.
• Hydroxyl Group Impact : The hydroxyl group increases hydrogen-bonding capacity, which may improve solubility in polar solvents compared to ketone-containing analogues (e.g., pyrazol-3-ones in ).
• Bromine Position : Bromine at the 4-position is conserved across analogues, suggesting its role in electronic modulation or as a synthetic handle for further functionalization .

Biological Activity

1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol is a synthetic compound that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

The molecular formula of 1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol is $C_7H_8BrFN_2O$ with a molecular weight of approximately 227.05 g/mol. The presence of bromine and fluorine atoms contributes to its unique reactivity and biological properties.

Property	Value
Molecular Formula	C₇H₈BrFN₂O
Molecular Weight	227.05 g/mol
IUPAC Name	1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol
Melting Point	Not available
Boiling Point	Not available

The biological activity of 1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol primarily involves interaction with various molecular targets, including receptors and enzymes. The compound may function as an agonist or antagonist, influencing signaling pathways associated with inflammation, pain, and possibly cancer.

Pharmacological Activities

Research indicates that compounds containing the pyrazole moiety exhibit a wide range of biological activities:

Anti-inflammatory Activity : Pyrazole derivatives have been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. For instance, studies have demonstrated that certain pyrazole derivatives exhibit up to 85% inhibition of TNF-α at specific concentrations, suggesting a potent anti-inflammatory effect .

Antimicrobial Activity : Various pyrazole derivatives have been tested against bacterial strains such as E. coli and S. aureus. Compounds similar to 1-(4-Bromo-1H-pyrazol-1-yl)-3-fluoropropan-2-ol have shown promising results in inhibiting bacterial growth, indicating potential applications in treating infections .

Antitumor Activity : Some studies have reported that pyrazole-based compounds can induce apoptosis in cancer cells. The mechanism often involves the modulation of cell cycle regulators and apoptosis-related proteins .

Case Studies

Several studies have explored the biological activity of pyrazole derivatives:

• Study on Anti-inflammatory Properties :
  • A series of novel pyrazole compounds were synthesized and evaluated for their ability to inhibit inflammatory markers in vitro. Results indicated significant reductions in TNF-α levels at concentrations comparable to standard anti-inflammatory drugs like dexamethasone .
• Antimicrobial Efficacy Assessment :
  • In a comparative study, several pyrazole derivatives were tested against common pathogens. One compound demonstrated superior activity against E. coli, highlighting the importance of structural modifications in enhancing antimicrobial potency .
• Cancer Cell Line Studies :
  • Research involving human cancer cell lines showed that certain pyrazole derivatives could effectively induce apoptosis through caspase activation pathways, suggesting their potential as therapeutic agents in oncology .